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Executive Summary: Clodinafop-propargyl is a selective, post-emergence herbicide

belonging to the aryloxyphenoxypropionate ("fop") chemical family, widely utilized for the

control of annual grassy weeds in cereal crops, particularly wheat.[1][2] Its mode of action

involves the inhibition of acetyl-CoA carboxylase (ACCase), a critical enzyme in fatty acid

synthesis, leading to the disruption of cell membrane formation and eventual death of

susceptible grass species.[1][3] Wheat exhibits tolerance due to its ability to rapidly metabolize

the herbicide into inactive compounds, a process often enhanced by the inclusion of a safener,

cloquintocet-mexyl, in commercial formulations.[4][5] This document provides detailed

application guidelines, quantitative efficacy data, and experimental protocols for the evaluation

of clodinafop-propargyl in a research and development context.

Mechanism of Action
Clodinafop-propargyl is a systemic herbicide absorbed through the leaves of the weed.[5]

Following absorption, the propargyl ester is rapidly hydrolyzed to its biologically active acid

form. This active metabolite targets and inhibits the acetyl-CoA carboxylase (ACCase) enzyme

located in the plastids of grass species.[3][5][6] ACCase catalyzes the first committed step in

de novo fatty acid biosynthesis: the carboxylation of acetyl-CoA to malonyl-CoA.[6] Inhibition of

this enzyme halts the production of fatty acids, which are essential components for building cell

membranes and for plant growth.[1][5] Consequently, meristematic activity ceases, leading to
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symptoms such as chlorosis and necrosis, and ultimately, weed death within two to three

weeks.[3][4]

The selectivity for wheat is based on differential metabolism. Wheat possesses a version of the

ACCase enzyme that is less sensitive to the herbicide and can rapidly break down the active

acid into non-toxic metabolites.[1][5] The safener cloquintocet-mexyl accelerates this metabolic

degradation in the crop, further enhancing safety and allowing for effective weed control without

significant phytotoxicity to the wheat.[4]
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Caption: Mechanism of action of Clodinafop-propargyl via ACCase inhibition.
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Effective use of clodinafop-propargyl requires careful consideration of dosage, timing, and

environmental conditions. It is applied post-emergence when weeds are young and actively

growing.[1][4]

Target Weeds: Primarily effective against annual grassy weeds.[1][2]

Wild Oats (Avena fatua, Avena ludoviciana)[1][7]

Canary Grass (Phalaris minor)[1][7]

Ryegrass (Lolium spp.)[1]

Green Foxtail (Setaria viridis)[2][5]

Barnyard Grass (Echinochloa spp.)[1]

Note: Clodinafop-propargyl has no activity on broadleaf weeds; therefore, it is often tank-

mixed with broadleaf herbicides for complete weed control.[1][8]

Data Tables
Table 1: Recommended Application Rates and Timings for Clodinafop-Propargyl in Wheat
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Formulation
Active
Ingredient
(g a.i./ha)

Application
Timing
(Crop
Stage)

Application
Timing
(Weed
Stage)

Water
Volume
(L/ha)

Reference(s
)

15%
WDG/WP

60 - 90 g

Well-
established,
before
canopy
closure

2-4 leaf
stage, early
tillering

375 - 400 [7][9][10]

240 g/L EC

60 - 85 g

(0.25 - 0.35

L/ha)

Tillering 2-4 leaf stage 150 - 300 [4][11]

Tank Mix

(15% WP)

60 g (+

Metsulfuron-

methyl 4 g)

25-35 Days

After Sowing

(DAS)

3-leaf stage 500 [8][9][10]

| Tank Mix (15% WP) | 60 g (+ Carfentrazone-ethyl 20 g) | 25-35 Days After Sowing (DAS) | 3-

leaf stage | 500 |[8][12] |

Table 2: Efficacy of Clodinafop-Propargyl on Key Grassy Weeds in Wheat
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Weed Species Dose (g a.i./ha)
Application
Time (DAS)

Weed Control
Efficacy (%)

Reference(s)

Phalaris minor 60 35 >90 [7][9]

Phalaris minor 70 - 210 30 & 45 ~100 [13]

Avena

ludoviciana
60 - 120 40 80 - 100 [7]

Avena fatua 70 - 210 30 & 45 ~100 [13]

Lolium

temulentum
90 35 Effective Control [9]

Lolium

temulentum
140 - 210 30 & 45 ~100 [13]

| Mixed Grassy Weeds | 60 | 35 | >90 |[7] |

Table 3: Impact of Clodinafop-Propargyl on Wheat Crop Safety and Yield | Dose (g a.i./ha) |

Application Time (DAS) | Phytotoxicity Symptoms | Impact on Grain Yield | Reference(s) | | :--- |

:--- | :--- | :--- |[7][13] | | 70 - 210 | 30 & 45 | No visible phytotoxicity on wheat. | Significantly

higher than weedy check; comparable to weed-free plots. |[13] | | 90 | 40 | None observed. | At

par with weed-free plots. |[7] | | 120 | 40 | Slight, temporary phytotoxicity observed, disappeared

within 30 days. | Yields were not negatively impacted; comparable to lower doses. |[7] | | 75 | 35

| None observed. | Resulted in significantly higher wheat grain yield and net return. |[9] |

Note: Clodinafop-propargyl is highly phytotoxic to barley and should not be used on that crop.

[13][14] Environmental stress, such as frost, can increase wheat sensitivity and reduce the

herbicide's selectivity.[15][16]

Experimental Protocols
Protocol 1: Greenhouse Whole-Plant Bioassay for
Efficacy Screening
This protocol is designed to determine the dose-response of target weed species to

clodinafop-propargyl and to screen for potential resistance.
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1. Seed Germination and Plant Cultivation:

Collect mature seeds of the target weed species (e.g., Lolium rigidum, Avena fatua) and a
known susceptible population.[17]
Break any dormancy, if necessary (e.g., stratification, scarification).
Sow seeds in trays filled with a standard potting mix. Once germinated, transplant uniform
seedlings at the 1-2 leaf stage into individual pots (e.g., 10 cm diameter).
Grow plants in a controlled greenhouse environment (e.g., 22/16 °C day/night temperature,
16-hour photoperiod).

2. Herbicide Preparation and Application:

Prepare a stock solution of a commercial formulation of clodinafop-propargyl.
Perform serial dilutions to create a range of doses (e.g., 0, 15, 30, 60, 120, 240 g a.i./ha).
Include the recommended field rate (1x) as a central point.
Apply herbicides when plants reach the 2-4 leaf stage using a cabinet track sprayer
calibrated to deliver a precise volume (e.g., 200-300 L/ha) at a constant pressure.[18]

3. Data Collection and Analysis:

Maintain plants in the greenhouse for 21-28 days post-application.[17][19]
Assess plant survival (mortality percentage) for each treatment.
Harvest the above-ground biomass for each pot, dry in an oven at 70°C for 72 hours, and
record the dry weight.
Analyze the data using dose-response curves (e.g., log-logistic regression) to calculate the
GR₅₀ (dose required for 50% growth reduction) or LD₅₀ (dose required for 50% mortality) for
each population.
Calculate a Resistance Index (RI) by dividing the GR₅₀ of the putative resistant population by
the GR₅₀ of the susceptible population. An RI > 2.0 often indicates resistance.

Click to download full resolution via product page

start [label="Seed Collection\n(Susceptible & Test Populations)",

shape=cylinder, fillcolor="#FBBC05", fontcolor="#202124"]; germ

[label="Germination & Seedling Growth"]; trans [label="Transplant to

Pots"]; grow [label="Greenhouse Acclimation\n(2-4 Leaf Stage)"]; prep

[label="Prepare Herbicide Doses\n(Dose-Response Range)",

shape=parallelogram]; spray [label="Herbicide Application\n(Cabinet
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Sprayer)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; incubate

[label="Post-Treatment Incubation\n(21-28 Days)"]; assess [label="Data

Collection:\n- Survival (%)\n- Biomass (Dry Weight)", shape=note,

fillcolor="#F1F3F4", fontcolor="#202124"]; analyze [label="Data

Analysis:\n- Dose-Response Curves\n- Calculate GR₅₀ / LD₅₀",

shape=parallelogram]; end [label="Determine Resistance Index (RI)",

shape=cylinder, fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> germ -> trans -> grow -> prep -> spray -> incubate -> assess

-> analyze -> end; }

Caption: Experimental workflow for a greenhouse herbicide resistance bioassay.

Protocol 2: Field Efficacy and Crop Tolerance Trial
This protocol outlines a standard field trial to evaluate the performance of clodinafop-
propargyl under agricultural conditions.

1. Site Selection and Experimental Design:

Select a field with a known history of infestation by target grassy weeds.
Use a Randomized Complete Block Design (RCBD) with at least three or four replications.
[20]
Plot size should be adequate for representative sampling (e.g., 10 m x 3 m).[7]

2. Treatments and Crop Management:

Sow a common wheat variety at the locally recommended seed rate.[7][20]
Treatments should include:
Weedy Check (untreated control).
Weed-Free Check (maintained by hand weeding).[9]
Clodinafop-propargyl at several rates (e.g., 0.5x, 1x, 2x the recommended rate). The 2x
rate is critical for crop tolerance assessment.[21]
Tank-mix combinations with relevant broadleaf herbicides.[12]
A standard commercial herbicide for comparison.
Apply herbicides at the appropriate weed and crop growth stage (e.g., 30-40 DAS) using a
calibrated backpack or plot sprayer with flat fan nozzles.[7]

3. Data Collection:
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Weed Control: At 30 and 60 days after treatment (DAT), count weed density (number of
plants per species) and collect weed biomass from randomly placed quadrats (e.g., 0.25 m²)
within each plot.[8] Calculate Weed Control Efficiency (WCE).
Crop Phytotoxicity: Visually assess crop injury (stunting, chlorosis, necrosis) at 7, 15, and 30
DAT on a 0-100% scale (0 = no injury, 100 = complete crop death).[7]
Yield Parameters: At crop maturity, harvest a predetermined area from the center of each
plot to measure grain yield, and record yield components like the number of effective tillers
and 1000-grain weight.[7][20]

4. Data Analysis:

Subject the data to Analysis of Variance (ANOVA).
Use a mean separation test (e.g., Duncan's Multiple Range Test, Tukey's HSD) at p ≤ 0.05 to
compare treatment means for weed density, weed biomass, crop phytotoxicity, and yield.

Herbicide Resistance and Management
The repeated use of ACCase inhibitors like clodinafop-propargyl has led to the evolution of

resistant weed populations, particularly in species like Lolium rigidum and Phalaris minor.[4][7]

[22] Resistance is most commonly conferred by a target-site mutation in the ACCase gene,

such as the Isoleucine-to-Leucine substitution at position 1781.[23] A robust resistance

management strategy is crucial to preserve the efficacy of this herbicide.

Key Management Strategies:

Herbicide Rotation: Avoid consecutive applications of herbicides with the same mode of

action (Group A/1).

Tank Mixtures: Use tank mixes with herbicides from different mode-of-action groups to

control a broader spectrum of weeds and reduce selection pressure.[24]

Cultural Practices: Implement integrated weed management (IWM) practices, including crop

rotation, adjusting sowing dates, and using certified clean seed.

Monitoring: Regularly monitor fields for surviving weeds after application. If resistance is

suspected, test the population and prevent seed set from escapees.[25]
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Caption: Logic of herbicide resistance development and integrated mitigation strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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